Cas no 90104-79-3 (Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]-)

• Product Name: Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]-
• CAS No: 90104-79-3
• MF: C₁₂H₉NO₆S
• MW: 295.267962217331
• CID: 794090
• PubChem ID: 13221796
• Update Time: 2025-04-19

Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]-
• 2-(1-nitronaphthalen-2-yl)sulfonylacetic acid
• (1-Nitronaphthalene-2-sulfonyl)acetic acid
• 90104-79-3
• DTXSID10529494

• Inchi： 1S/C12H9NO6S/c14-11(15)7-20(18,19)10-6-5-8-3-1-2-4-9(8)12(10)13(16)17/h1-6H,7H2,(H,14,15)
• InChI Key： PQLSOGVDPJUTJZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C1C=CC2C=CC=CC=2C=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 295.01505818g/mol
• Monoisotopic Mass: 295.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 126Ų